N-(4-fluorophenyl)-2-{3-[(hydroxyimino)methyl]-1H-indol-1-yl}acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[3-[(E)-hydroxyiminomethyl]indol-1-yl]acetamide
• InChI: InChI=1S/C17H14FN3O2/c18-13-5-7-14(8-6-13)20-17(22)11-21-10-12(9-19-23)15-3-1-2-4-16(15)21/h1-10,23H,11H2,(H,20,22)/b19-9+
• InChI Key: GMDROYIJKVNCHF-DJKKODMXSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC(=O)NC3=CC=C(C=C3)F)C=NO
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2CC(=O)NC3=CC=C(C=C3)F)/C=N/O
• Molecular Formula: C17H14FN3O2
• Molecular Weight: 311.31 g/mol

Description

Synthesis Analysis

The synthesis of derivatives similar to N-(4-fluorophenyl)-2-{3-[(hydroxyimino)methyl]-1H-indol-1-yl}acetamide involves condensation reactions between 1H-indole carbaldehyde oxime and 2-chloro acetamide derivatives. These reactions lead to novel compounds characterized by their halogenated phenyl rings, which are significant for their enhanced activity and potential as antioxidants (Gopi & Dhanaraju, 2020).

Scientific Research Applications

Pharmacokinetics and Metabolism

Research on paracetamol, a well-known analgesic and antipyretic, reveals insights into drug metabolism, including processes like glucuronidation, sulfation, and oxidation. Such studies underscore the importance of understanding the metabolic pathways and genetic differences that can influence drug efficacy and toxicity, potentially applicable to understanding the metabolism of other complex compounds like N-(4-fluorophenyl)-2-{3-[(hydroxyimino)methyl]-1H-indol-1-yl}acetamide (Li-zi Zhao & G. Pickering, 2011).

Environmental Impact and Toxicity

Studies on the environmental impact and toxicity of pharmaceuticals underscore the need for thorough environmental assessments of chemical compounds. For instance, the review on the degradation of acetaminophen by advanced oxidation processes provides insight into the fate of pharmaceutical compounds in the environment and their potential toxicological impacts, which could be relevant for assessing related compounds (Mohammad Qutob et al., 2022).

Drug Synthesis and Chemical Properties

Research on practical synthesis methods for related compounds, such as 2-Fluoro-4-bromobiphenyl, highlights the challenges and innovations in chemical synthesis. Such insights are crucial for developing efficient, safe, and scalable synthesis methods for complex organic compounds, including N-(4-fluorophenyl)-2-{3-[(hydroxyimino)methyl]-1H-indol-1-yl}acetamide (Yanan Qiu et al., 2009).

Therapeutic Applications and Mechanisms

The exploration of the mechanisms of action of drugs like ketamine offers valuable insights into the therapeutic potential of chemical compounds acting on specific receptors or biological pathways. Such research can provide a foundation for the investigation of other compounds with potential therapeutic applications, including N-(4-fluorophenyl)-2-{3-[(hydroxyimino)methyl]-1H-indol-1-yl}acetamide (P. Zanos et al., 2018).

Mechanism of Action

The mechanism of action of this compound is not specified in the retrieved data. It’s used in proteomics research, which suggests it may interact with proteins in some way.

Safety and Hazards

This compound is classified as a skin irritant, eye irritant, and may cause respiratory irritation. Safety measures include avoiding breathing dust, mist, spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/clothing/eye protection/face protection, and washing with plenty of soap and water if it comes into contact with skin.